8-Bromo-4,5-dichloroquinoline

• IUPAC Name: 8-bromo-4,5-dichloroquinoline
• InChI: InChI=1S/C9H4BrCl2N/c10-5-1-2-6(11)8-7(12)3-4-13-9(5)8/h1-4H
• InChI Key: WANXQOQQRPWWSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1Cl)C(=CC=N2)Cl)Br
• Molecular Formula: C9H4BrCl2N
• Molecular Weight: 276.94 g/mol

Description

Quinoline scaffolds are aromatic heterocycles with a nitrogen atom at position 1, widely studied for their pharmaceutical and agrochemical applications. The substitution pattern of bromo (Br) at position 8 and dichloro (Cl) at positions 4 and 5 suggests distinct electronic and steric properties. Such halogenation typically enhances electrophilic reactivity and influences binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Bromo-4,5-dichloroquinoline typically involves the bromination and chlorination of quinoline derivatives. One common method includes the reaction of 4,5-dichloroquinoline with bromine in the presence of a suitable solvent like chloroform . The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods: Industrial production of 8-Bromo-4,5-dichloroquinoline may involve multi-step synthesis processes that are optimized for large-scale production. These methods often include the use of automated reactors and continuous flow systems to maintain consistent reaction conditions and product quality .

Chemical Reactions Analysis

Types of Reactions: 8-Bromo-4,5-dichloroquinoline undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms in the compound can be replaced by nucleophiles under suitable conditions.

Oxidation and Reduction: The compound can participate in redox reactions, although specific conditions and reagents are required.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted quinoline derivatives .

Scientific Research Applications

8-Bromo-4,5-dichloroquinoline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery programs targeting various diseases.

Industry: Utilized in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 8-Bromo-4,5-dichloroquinoline involves its interaction with specific molecular targets and pathways. The compound can bind to DNA and proteins, disrupting their normal functions. This interaction can lead to the inhibition of cell proliferation and induction of apoptosis in cancer cells . Additionally, the compound’s antimicrobial activity is attributed to its ability to interfere with bacterial cell wall synthesis and function .

Comparison with Similar Compounds

Comparison with Similar Compounds

8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride ()

• Core Structure: Tetrahydroisoquinoline (saturated ring) vs. quinoline (aromatic). The saturated ring in the tetrahydroisoquinoline derivative reduces aromaticity, increasing conformational flexibility and altering π-π stacking interactions .
• Substituents: Bromo at position 8 (shared with the target compound). 4,4-dimethyl groups on the saturated ring vs. dichloro at positions 4 and 5 in the quinoline derivative.
• Molecular Weight: 276.602 g/mol (vs. ~277–278 g/mol for dichloroquinoline analogs).
• Applications: Tetrahydroisoquinolines are common in alkaloid-derived pharmaceuticals (e.g., antitumor agents), whereas dichloroquinoline derivatives may favor antimicrobial roles due to halogen-driven bioactivity .

8-Bromo-4,6-dichloroquinazoline ()

• Core Structure: Quinazoline (two nitrogen atoms at positions 1 and 3) vs. quinoline (one nitrogen at position 1). The additional nitrogen in quinazoline increases hydrogen-bonding capacity and alters basicity (pKa ~4.5 for quinazoline vs. ~4.9 for quinoline) .
• Substituents :
  • Bromo at position 8 (shared) and dichloro at positions 4 and 6 (vs. 4 and 5 in the target compound).
  • Position 6 substitution may reduce steric hindrance compared to adjacent 4,5-dichloro groups, favoring regioselective reactions .
• Molecular Weight: 277.93 g/mol, closely aligning with dichloroquinoline analogs.
• Applications: Quinazolines are prevalent in kinase inhibitors (e.g., EGFR inhibitors), whereas quinolines are more associated with antimalarials (e.g., chloroquine analogs) .

Comparative Data Table

Property	8-Bromo-4,5-dichloroquinoline*	8-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline HCl	8-Bromo-4,6-dichloroquinazoline
Core Structure	Quinoline	Tetrahydroisoquinoline	Quinazoline
Molecular Formula	C₉H₄BrCl₂N (estimated)	C₁₁H₁₅BrClN	C₈H₃BrCl₂N₂
Molecular Weight (g/mol)	~276–278	276.602	277.93
Substituent Positions	Br (8), Cl (4,5)	Br (8), CH₃ (4,4)	Br (8), Cl (4,6)
Key Applications	Antimicrobial (inferred)	Antitumor agents	Kinase inhibitors

*Hypothetical data inferred from structural analogs.

Research Findings and Implications

• Reactivity: Dichloro-substituted quinolines (e.g., 4,5-dichloro) exhibit enhanced electrophilicity at the pyridine ring, facilitating nucleophilic aromatic substitution (e.g., Suzuki couplings) compared to tetrahydroisoquinoline derivatives .
• Bioactivity: The dichloro motif in quinolines correlates with biofilm disruption in Gram-negative bacteria, while dimethyltetrahydroisoquinolines show higher CNS penetration due to lipophilicity .
• Synthetic Challenges: Adjacent 4,5-dichloro groups in quinoline may complicate regioselective functionalization vs. 4,6-dichloroquinazoline, which offers clearer reaction pathways .